1-(Aminomethyl)-4,4-difluorocyclohexanol hydrochloride
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Overview
Description
Aminomethyl cyclohexanol compounds are typically organic compounds that contain an aminomethyl group attached to a cyclohexanol ring . They can be described as a cyclohexanol ring substituted by an amino group . These compounds are often used in the synthesis of various organic compounds .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with acetic anhydride/ammonium acetate with a cyclohexane compound . The resulting product can then be treated with sodium hydroxide in an aqueous solution .Molecular Structure Analysis
The molecular structure of these compounds typically includes a cyclohexanol ring with an aminomethyl group attached . The exact structure would depend on the specific compound and its substituents .Chemical Reactions Analysis
These compounds can undergo various chemical reactions, often involving the amino group. For example, they can react with acyl chlorides to form oxazolines .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. For example, aminomethyl propanol is soluble in water and has about the same density as water .Scientific Research Applications
Fluorinated Compounds in Protein Design
Fluorinated Amino Acids in Protein Engineering : Research has explored the incorporation of highly fluorinated analogs of hydrophobic amino acids into proteins to create proteins with novel chemical and biological properties. Fluorination has been shown to enhance the stability of proteins against chemical and thermal denaturation, maintaining both structure and biological activity. This approach is seen as a general and effective strategy in protein design, especially for small proteins that can be produced by peptide synthesis (Buer & Marsh, 2012).
Chemical Recycling of Polymers
Recycling of Poly(ethylene terephthalate) : Studies have focused on the chemical recycling of poly(ethylene terephthalate) (PET) from post-consumer sources. Methods like hydrolysis (both alkaline and acid) have been employed to recover pure terephthalic acid monomer, which can then be repolymerized. Glycolysis has also been examined as a way to produce secondary materials from PET, highlighting the potential of chemical recycling to contribute to the conservation of petrochemical products and energy (Karayannidis & Achilias, 2007).
Hydrophilic Interaction Chromatography
Applications in Separation Science : Hydrophilic interaction chromatography (HILIC) has been identified as a valuable method for the separation of polar, weakly acidic, or basic samples. This technique is particularly useful for separating compounds that are challenging to separate using traditional reversed-phase liquid chromatography, due to its complementary selectivity (Jandera, 2011).
Safety and Hazards
properties
IUPAC Name |
1-(aminomethyl)-4,4-difluorocyclohexan-1-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2NO.ClH/c8-7(9)3-1-6(11,5-10)2-4-7;/h11H,1-5,10H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYDIXHKOPOMUPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1(CN)O)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1227808-08-3 |
Source
|
Record name | 1-(aminomethyl)-4,4-difluorocyclohexan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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